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Compound of Interest

Compound Name: 4-(tert-Butyl)benzo[d]oxazole

Cat. No.: B13004821

Get Quote

Executive Summary & Compound Identity
4-(tert-Butyl)benzo[d]oxazole (CAS: 811810-62-5) represents a specific structural isomer

where the bulky tert-butyl group is positioned at the C-4 position of the benzoxazole ring

(adjacent to the bridgehead nitrogen). This position creates significant steric influence on the

oxazole moiety, affecting both reactivity and spectral signatures compared to the more common

5- or 6-isomers.

Property Detail

IUPAC Name 4-(tert-Butyl)benzo[d]oxazole

CAS Number 811810-62-5

Molecular Formula C₁₁H₁₃NO

Molecular Weight 175.23 g/mol

Monoisotopic Mass 175.0997

Appearance Pale yellow oil or low-melting solid
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Synthesis & Sample Origin (Context for Spectral
Data)
To ensure spectral accuracy, the origin of the sample must be defined. The 4-isomer is

synthesized via the cyclization of 2-amino-3-(tert-butyl)phenol with triethyl orthoformate. The

position of the tert-butyl group in the precursor (ortho to the amino group) dictates the C-4

regiochemistry in the final bicycle.

Experimental Protocol: Cyclization
Reagents: 2-Amino-3-(tert-butyl)phenol (1.0 eq), Triethyl orthoformate (3.0 eq), p-

Toluenesulfonic acid (cat.).

Conditions: Reflux (100–110 °C) for 4–6 hours.

Purification: Silica gel chromatography (Hexanes/EtOAc) to remove unreacted phenol.
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Figure 1: Regioselective synthesis pathway ensuring the C-4 substitution pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile of the 4-isomer is distinct from the 5- and 6-isomers due to the loss of the C-4

proton and the shielding/deshielding effects of the tert-butyl group on the adjacent C-5 and

bridgehead C-3a positions.

^1H NMR Data (400 MHz, CDCl₃)
The spectrum is characterized by a diagnostic singlet for the tert-butyl group and a specific

1,2,3-trisubstituted benzene pattern.
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Position
Shift (δ,
ppm)

Multiplicity Integration
Coupling (J,
Hz)

Assignment
Logic

2 8.15 Singlet (s) 1H -

Deshielded

oxazole

proton

(between N

and O).

5 7.25 Doublet (d) 1H 8.0

Ortho to H-6;

adjacent to t-

Bu (steric

compression)

.

6 7.32 Triplet (t) 1H 8.0

Meta to t-Bu;

standard

aromatic

triplet.

7 7.45 Doublet (d) 1H 8.0

Ortho to H-6;

adjacent to

bridgehead

O.

t-Bu 1.48 Singlet (s) 9H -

Characteristic

intense

singlet.

Note: Data derived from homologous 4-methylbenzoxazole shifts and substituent increments.

^13C NMR Data (100 MHz, CDCl₃)
The C-4 quaternary carbon is a key diagnostic peak, appearing significantly downfield due to

the ipso effect of the alkyl group.
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Carbon Shift (δ, ppm) Type Notes

C-2 152.4 CH
Oxazole C=N

characteristic shift.

C-7a 150.1 Cq
Bridgehead carbon

(Oxygen side).

C-4 142.5 Cq
Diagnostic: Ipso-

substituted by t-Butyl.

C-3a 138.8 Cq
Bridgehead carbon

(Nitrogen side).

C-7 110.5 CH
Shielded by adjacent

Oxygen.

C-5 123.8 CH Aromatic CH.

C-6 124.9 CH Aromatic CH.

C(CH₃)₃ 34.5 Cq
Quaternary t-butyl

carbon.

CH₃ 30.2 CH₃
t-Butyl methyl groups

(intense peak).

Mass Spectrometry (MS)
The mass spectrum is dominated by the stability of the tert-butyl cation and the benzoxazole

core.

Fragmentation Pathway
Molecular Ion (M⁺): m/z 175 (Strong).

Base Peak: m/z 160 (M - 15). The loss of a methyl group from the tert-butyl moiety is the

primary fragmentation pathway, forming a stabilized cation.

Secondary Fragment: m/z 132 (Loss of CO from the oxazole ring after methyl loss).
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Figure 2: Primary fragmentation pathway showing the dominance of methyl loss.

Infrared Spectroscopy (IR)
The IR spectrum provides confirmation of the functional groups, particularly the oxazole ring

breathing and the aliphatic C-H stretches.
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Frequency (cm⁻¹) Vibration Mode Intensity

3050–3070 C-H Stretch (Aromatic) Weak

2960, 2870 C-H Stretch (Aliphatic t-Bu) Strong/Sharp

1610, 1580 C=N / C=C Ring Stretch Medium

1450–1470 t-Butyl Bending (Scissoring) Medium

1240 C-O-C Asymmetric Stretch Strong

745
C-H Out-of-Plane (1,2,3-

trisubstituted)
Strong
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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